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Compound Focus: Nickel selenate

CAS No.: 15060-62-5

Cat. No.: S1511201

Nickel Selenide vs. Nickel Selenate

It is important to clarify a potential point of confusion between two distinct compounds:

Feature Nickel Selenide Nickel Selenate

Chemical Formula NiSe, NiSez, etc. [1] NiSeOa [2]

Composition Nickel + Selenium [3] Nickel + Selenium + Oxygen [2]
Material Class Semiconductor [4] [5] Precursor salt [2]

Primary Research Electronic properties, band gap [4] Thermal decomposition behavior
Focus [5] (2]

The following information pertains to nickel selenide, a semiconductor material with tunable band gaps.

Band Gap Properties of Nickel Selenide

Nickel selenide is not a single compound with a fixed band gap; its value depends on the specific phase,

morphology, and synthesis method.
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Band Ga

Material / Study (eV) P Type & Notes Synthesis Method
e

NiSe Thin Films 1.60 - 2.00 Direct band gap Chemical Bath

(4] Deposition

NiSe Thin Films -- High absorption coefficient; Chemical Bath

[5] semiconducting Deposition

NiSe (1:1 ratio) 3.60 -- Hydrothermal

[1]

NiSe2z (1:2 ratio) 3.30 - Hydrothermal

(1]

Experimental Protocol Overview

While methods for nickel selenate are not available, here is a generalized protocol for synthesizing and
characterizing nickel selenide thin films via Chemical Bath Deposition (CBD), a common and low-cost

technique [4] [5].
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Start: Substrate Cleaning

l

Clean glass substrates
in ultrasonic bath

l

Rinse and dry

Add in order:
- Nickel salt (e.g., NiCl2)
- Complexing agent (e.g., NH3)
- Selenium source (e.g., Na2SeS0O3)
- Growth matrix (e.g., Water/PVA)

Insert substrate
into reaction bath

'

Maintain conditions:
- Temp: ~60°C
- Time: ~4 hours
- pH: ~10 (alkaline)

.
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Remove, rinse with
distilled water, air dry

'

End: Characterization

Click to download full resolution via product page

Characterization Techniques

To determine the band gap and other properties of the synthesized films, researchers typically use the

following characterization methods:

e Structural and Compositional Analysis: X-ray Diffraction (XRD) and Energy Dispersive X-ray
Spectroscopy (EDS) are used to confirm the material's phase, crystal structure, and chemical
composition [6] [1].

e Optical Properties Analysis: UV-Vis Spectroscopy measures the material's absorbance of light
across different wavelengths [6] [4]. The band gap is then calculated from this data.

o Tauc Plot Method: This traditional method involves plotting (ahv)? versus photon energy (hv)
for direct band gaps. The band gap is obtained by extrapolating the linear region of the plot [4].

o DITM Method: The Derivation Ineffective Thickness Method is a newer technique that can
determine the optical band gap without prior knowledge of the film's thickness or the need to
assume the type of optical transition (direct or indirect) [6].

¢ Electrical Properties: Temperature-dependent resistivity and thermoelectric power measurements
confirm the semiconducting nature of the films [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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